Cas no 1209401-81-9 (4-(1-benzyl-1H-imidazol-2-yl)-6-methyl-2,3-dihydropyridazin-3-one)

• Product Name: 4-(1-benzyl-1H-imidazol-2-yl)-6-methyl-2,3-dihydropyridazin-3-one
• CAS No: 1209401-81-9
• MF: C₁₅H₁₄N₄O
• MW: 266.297862529755
• CID: 5055477
• Update Time: 2026-02-28

4-(1-benzyl-1H-imidazol-2-yl)-6-methyl-2,3-dihydropyridazin-3-one Chemical and Physical Properties

Names and Identifiers

• 4-(1-benzyl-1H-imidazol-2-yl)-6-methyl-2,3-dihydropyridazin-3-one
• 5-(1-benzylimidazol-2-yl)-3-methyl-1H-pyridazin-6-one
• Z1207150358
• 4-(1-Benzyl-1H-imidazol-2-yl)-6-methylpyridazin-3(2H)-one
• 4-(1-Benzyl-1H-imidazole-2-yl)-6-methylpyridazine-3(2H)-one

• Inchi： 1S/C15H14N4O/c1-11-9-13(15(20)18-17-11)14-16-7-8-19(14)10-12-5-3-2-4-6-12/h2-9H,10H2,1H3,(H,18,20)
• InChI Key： YNRWIMUPBQPJCS-UHFFFAOYSA-N
• SMILES： O=C1C(=CC(C)=NN1)C1=NC=CN1CC1C=CC=CC=1

Computed Properties

• Exact Mass: 266.11676108 g/mol
• Monoisotopic Mass: 266.11676108 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 437
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 266.30
• XLogP3: 1
• Topological Polar Surface Area: 59.3

Additional information on 4-(1-benzyl-1H-imidazol-2-yl)-6-methyl-2,3-dihydropyridazin-3-one

Comprehensive Overview of 4-(1-benzyl-1H-imidazol-2-yl)-6-methyl-2,3-dihydropyridazin-3-one (CAS No. 1209401-81-9)

The compound 4-(1-benzyl-1H-imidazol-2-yl)-6-methyl-2,3-dihydropyridazin-3-one (CAS No. 1209401-81-9) is a heterocyclic organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structure, combining an imidazole ring with a dihydropyridazinone moiety, makes it a promising candidate for various applications. Researchers are particularly interested in its potential as a kinase inhibitor, a class of compounds that play a crucial role in modulating cellular signaling pathways. The presence of the benzyl group further enhances its binding affinity to biological targets, making it a subject of ongoing studies in drug discovery.

In recent years, the demand for novel small molecule therapeutics has surged, driven by the need for treatments targeting complex diseases such as cancer and autoimmune disorders. 4-(1-benzyl-1H-imidazol-2-yl)-6-methyl-2,3-dihydropyridazin-3-one has emerged as a compound of interest due to its structural similarity to known bioactive molecules. Its imidazole core is a common feature in many FDA-approved drugs, underscoring its pharmacological relevance. Additionally, the dihydropyridazinone scaffold is known for its versatility in medicinal chemistry, often contributing to improved solubility and metabolic stability.

The synthesis of 4-(1-benzyl-1H-imidazol-2-yl)-6-methyl-2,3-dihydropyridazin-3-one involves multi-step organic reactions, including condensation and cyclization processes. Chemists have optimized these methods to achieve high yields and purity, which are critical for its application in high-throughput screening assays. The compound's CAS No. 1209401-81-9 serves as a unique identifier in chemical databases, facilitating its retrieval and study by researchers worldwide. Its molecular weight and logP values suggest favorable drug-like properties, aligning with the Lipinski's rule of five, a benchmark for oral bioavailability.

Beyond pharmaceuticals, 4-(1-benzyl-1H-imidazol-2-yl)-6-methyl-2,3-dihydropyridazin-3-one has potential applications in agrochemicals. Its structural motifs are found in pesticides and herbicides, where they contribute to target specificity and efficacy. The benzyl group, in particular, may enhance the compound's ability to interact with enzymes in pests, offering a new avenue for crop protection. This dual applicability in human health and agriculture underscores its versatility and broadens its commercial appeal.

From a regulatory perspective, CAS No. 1209401-81-9 is not classified as a hazardous substance, making it safer to handle in laboratory settings. However, researchers must adhere to standard safety protocols when working with any chemical compound. The growing interest in sustainable chemistry has also prompted investigations into greener synthesis routes for this molecule, minimizing waste and energy consumption. Such efforts align with global trends toward environmentally friendly research practices.

In conclusion, 4-(1-benzyl-1H-imidazol-2-yl)-6-methyl-2,3-dihydropyridazin-3-one represents a compelling area of study in both medicinal chemistry and agrochemical development. Its unique structure, combined with its potential therapeutic and agricultural benefits, positions it as a valuable compound for future innovation. As research continues, scientists anticipate uncovering new applications and optimizing its properties for real-world use.